3-fluoro NNEI
Overview
Description
3-fluoro NNEI is an analytical reference material that is structurally categorized as a synthetic cannabinoid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
1. Bioimaging Applications
3-Fluoro NNEI and its derivatives have shown potential in bioimaging applications. For instance, perylene diimide derivatives, which may include compounds like this compound, can exhibit tunable fluorescence. These compounds are used in bio/chemosensors and bioimaging. Specifically, perylene diimide derivatives with varied isolation groups linked on their core have been developed for deep-red emission and applied in three-photon fluorescence bioimaging. This technology allows for through-skull imaging of mouse cerebral vasculature, demonstrating good biocompatibility and penetration depth up to 450 μm (Zong et al., 2018).
2. Fluorine Chemistry in Drug Discovery
Chalcone compounds, which could be structurally related to this compound, play a significant role in drug discovery, particularly as firefly luciferase (Fluc) inhibitors. These compounds are crucial in life science research and high-throughput screening. The research on such compounds contributes to a better understanding of bioluminescence in life science and may help in addressing potential biases in research findings (Zhang et al., 2017).
3. Analytical Applications
This compound may be utilized in methods such as fluorography, which records film images of tritium in chromatograms and polyacrylamide gels. This technique allows for the quantitative interpretation of film images, aiding in accurate representation of radioactivity distribution in samples (Laskey & Mills, 1975).
4. Fluorinated Nanodiamond Applications
Fluorinated compounds like this compound might be used in the development of fluorinated nanodiamonds, which have applications in creating diamond coatings on various materials. This novel approach using wet chemistry rather than conventional chemical vapor deposition methods demonstrates the versatility of fluorinated compounds in materials science (Liu, Khabashesku, & Halas, 2005).
5. Radical Fluorination in Organic Synthesis
The field of organic synthesis often utilizes fluorinated compounds. N-Fluoro-N-arylsulfonamides (NFASs), for instance, are suitable for radical fluorination under mild conditions. These compounds, which might include structures similar to this compound, demonstrate the importance of fluorinated compounds in facilitating clean radical fluorination processes over undesired side reactions (Meyer et al., 2018).
Properties
Molecular Formula |
C24H23FN2O |
|---|---|
Molecular Weight |
374.5 |
InChI |
InChI=1S/C24H23FN2O/c1-2-18(25)14-15-27-16-21(20-11-5-6-13-23(20)27)24(28)26-22-12-7-9-17-8-3-4-10-19(17)22/h3-13,16,18H,2,14-15H2,1H3,(H,26,28) |
InChI Key |
SVAFPMQCQHIESM-UHFFFAOYSA-N |
SMILES |
O=C(C1=CN(CCC(F)CC)C2=C1C=CC=C2)NC3=C(C=CC=C4)C4=CC=C3 |
Synonyms |
3-fluoro MN-24 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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